Cas no 1105665-34-6 (Methyl 2-(oxetan-3-ylidene)acetate)
Methyl 2-(oxetan-3-ylidene)acetate is a versatile oxetane-based ester compound with applications in organic synthesis and pharmaceutical intermediates. Its key structural feature—the oxetane ring fused with an α,β-unsaturated ester—provides reactivity for cycloadditions, nucleophilic additions, and polymer modifications. The strained oxetane moiety enhances ring-opening potential, while the conjugated ester group offers functionalization opportunities. This compound is valued for its stability under standard conditions and compatibility with diverse reaction conditions, making it useful in medicinal chemistry for scaffold diversification. Its compact, polar structure also contributes to improved solubility in organic solvents, facilitating downstream synthetic applications.
1105665-34-6 structure
Product Name:Methyl 2-(oxetan-3-ylidene)acetate
CAS No:1105665-34-6
MF:C6H8O3
MW:128.125922203064
MDL:MFCD16140399
CID:822653
PubChem ID:46839994
Update Time:2025-10-22
Methyl 2-(oxetan-3-ylidene)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(oxetan-3-ylidene)acetate
- Methyl 2-(3-oxetanylidene)acetate
- 2-(3-Oxetanylidene)acetic acid methyl ester
- Acetic acid, 2-(3-oxetanylidene)-, methyl ester
- methyl-2-(oxetan-3-ylidene)acetate
- Methyl oxetan-3-ylideneacetate
- Methyl (oxetan-3-ylidene)acetate
- QUBZUQPHJXYCSI-UHFFFAOYSA-N
- HT767
- Methyl2-(oxetan-3-ylidene)acetate
- methyl 2-(oxetan-3-ylidene)ethanoate
- PB34790
- LS41144
- RP08830
- Oxetane-3-ylideneacetic acid methyl ester
- Oxetan-3-ylidene-acetic acid methyl ester
- ST1020107
- AB1011762
- AM20020005
- AKOS006336784
- J-521877
- MFCD16140399
- CS-0049198
- AS-33432
- EN300-129671
- SCHEMBL431512
- SY096965
- DB-001043
- 1105665-34-6
- DTXSID60676705
-
- MDL： MFCD16140399
- Inchi： 1S/C6H8O3/c1-8-6(7)2-5-3-9-4-5/h2H,3-4H2,1H3
- InChI Key： QUBZUQPHJXYCSI-UHFFFAOYSA-N
- SMILES： O1C/C(=C/C(=O)OC)/C1
Computed Properties
- Exact Mass: 128.04734
- Monoisotopic Mass: 128.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5
- XLogP3: -0.6
Experimental Properties
- PSA: 35.53
Methyl 2-(oxetan-3-ylidene)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM105721-5g |
methyl 2-(oxetan-3-ylidene)acetate |
1105665-34-6 | 95+% | 5g |
$275 | 2021-08-06 | |
| Chemenu | CM105721-10g |
methyl 2-(oxetan-3-ylidene)acetate |
1105665-34-6 | 95+% | 10g |
$462 | 2021-08-06 | |
| Chemenu | CM105721-25g |
methyl 2-(oxetan-3-ylidene)acetate |
1105665-34-6 | 95+% | 25g |
$924 | 2021-08-06 | |
| Fluorochem | 230004-1g |
Methyl 2-(oxetan-3-ylidene)acetate |
1105665-34-6 | 95% | 1g |
￡56.00 | 2022-02-28 | |
| Fluorochem | 230004-5g |
Methyl 2-(oxetan-3-ylidene)acetate |
1105665-34-6 | 95% | 5g |
￡169.00 | 2022-02-28 | |
| Fluorochem | 230004-10g |
Methyl 2-(oxetan-3-ylidene)acetate |
1105665-34-6 | 95% | 10g |
￡281.00 | 2022-02-28 | |
| Fluorochem | 230004-25g |
Methyl 2-(oxetan-3-ylidene)acetate |
1105665-34-6 | 95% | 25g |
￡563.00 | 2022-02-28 | |
| Alichem | A449041751-5g |
Methyl 2-(oxetan-3-ylidene)acetate |
1105665-34-6 | 95% | 5g |
$432.28 | 2023-09-04 | |
| Alichem | A449041751-10g |
Methyl 2-(oxetan-3-ylidene)acetate |
1105665-34-6 | 95% | 10g |
$777.17 | 2023-09-04 | |
| Alichem | A449041751-25g |
Methyl 2-(oxetan-3-ylidene)acetate |
1105665-34-6 | 95% | 25g |
$1546.65 | 2023-09-04 |
Methyl 2-(oxetan-3-ylidene)acetate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
1105665-34-6 (Methyl 2-(oxetan-3-ylidene)acetate) Related Products
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- 922500-91-2(Ethyl 2-(oxetan-3-ylidene)acetate)
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